Cas no 6071-27-8 (decane-1,3-diol)

• Product Name: decane-1,3-diol
• CAS No: 6071-27-8
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 1621414
• PubChem ID: 201483
• Update Time: 2025-04-21

decane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• decane-1,3-diol
• 1,3-decanediol
• BRN 1848272
• 6071-27-8
• 1,3-dihydroxydecane
• SCHEMBL455543
• ANWMPOLHSRXCNH-UHFFFAOYSA-N
• CHEBI:195415
• DTXSID80976153

• Inchi： 1S/C10H22O2/c1-2-3-4-5-6-7-10(12)8-9-11/h10-12H,2-9H2,1H3
• InChI Key： ANWMPOLHSRXCNH-UHFFFAOYSA-N
• SMILES： OC(CCO)CCCCCCC

Computed Properties

• Exact Mass: 174.16206
• Monoisotopic Mass: 174.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 83.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.922
• Boiling Point: 284.9°C at 760 mmHg
• Flash Point: 129°C
• Refractive Index: 1.456
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols